Cas no 2228337-19-5 (4-(3-fluoro-2-methoxyphenyl)-1H-imidazole)

• Product Name: 4-(3-fluoro-2-methoxyphenyl)-1H-imidazole
• CAS No: 2228337-19-5
• MF: C₁₀H₉FN₂O
• MW: 192.189665555954
• CID: 6547500
• PubChem ID: 145169308
• Update Time: 2025-06-11

4-(3-fluoro-2-methoxyphenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluoro-2-methoxyphenyl)-1H-imidazole
• 2228337-19-5
• EN300-1821124

• Inchi： 1S/C10H9FN2O/c1-14-10-7(3-2-4-8(10)11)9-5-12-6-13-9/h2-6H,1H3,(H,12,13)
• InChI Key： MMRAJCYABMLGIU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1OC)C1=CN=CN1

Computed Properties

• Exact Mass: 192.06989108g/mol
• Monoisotopic Mass: 192.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.9Ų

Additional information on 4-(3-fluoro-2-methoxyphenyl)-1H-imidazole

Introduction to 4-(3-Fluoro-2-methoxyphenyl)-1H-imidazole (CAS No. 2228337-19-5)

4-(3-Fluoro-2-methoxyphenyl)-1H-imidazole, with the CAS number 2228337-19-5, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of imidazoles, which are known for their diverse biological activities, including antifungal, antiviral, and anti-inflammatory properties.

The chemical structure of 4-(3-fluoro-2-methoxyphenyl)-1H-imidazole features a 1H-imidazole ring substituted with a 3-fluoro-2-methoxyphenyl group. The presence of the fluorine and methoxy substituents imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacological profile. The imidazole ring itself is a common structural motif in many biologically active compounds, including histamine receptors and enzymes involved in various metabolic pathways.

Recent research has focused on the potential therapeutic applications of 4-(3-fluoro-2-methoxyphenyl)-1H-imidazole. Studies have shown that this compound exhibits potent antifungal activity against a range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action is thought to involve the disruption of fungal cell membranes, leading to cell death. This makes it a promising candidate for the development of new antifungal agents, particularly in cases where resistance to existing drugs is a concern.

In addition to its antifungal properties, 4-(3-fluoro-2-methoxyphenyl)-1H-imidazole has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-(3-fluoro-2-methoxyphenyl)-1H-imidazole have also been studied to assess its suitability for drug development. Preliminary data indicate that it has good oral bioavailability and a favorable metabolic profile, which are important considerations for the development of orally administered drugs. However, further research is needed to fully characterize its pharmacokinetics and to optimize its formulation for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(3-fluoro-2-methoxyphenyl)-1H-imidazole in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no serious adverse effects reported. These findings are encouraging and support further investigation in larger, more advanced clinical trials.

The synthesis of 4-(3-fluoro-2-methoxyphenyl)-1H-imidazole has been optimized using modern synthetic methods, making it more accessible for large-scale production. The most common synthetic route involves the condensation of 3-fluoro-2-methoxybenzaldehyde with an appropriate imine precursor, followed by cyclization under acidic conditions. This method yields high purity product with good yields, making it suitable for both research and commercial applications.

In conclusion, 4-(3-fluoro-2-methoxyphenyl)-1H-imidazole (CAS No. 2228337-19-5) is a promising compound with a wide range of potential applications in pharmaceutical and medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.